3-{5-[2-(3,4-dimethoxyphenyl)ethyl]-1,2,4-oxadiazol-3-yl}pyridazine

• IUPAC Name: 5-[2-(3,4-dimethoxyphenyl)ethyl]-3-pyridazin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C16H16N4O3/c1-21-13-7-5-11(10-14(13)22-2)6-8-15-18-16(20-23-15)12-4-3-9-17-19-12/h3-5,7,9-10H,6,8H2,1-2H3
• InChI Key: DFJGRXMHKJMKQB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCC2=NC(=NO2)C3=NN=CC=C3)OC
• Molecular Formula: C16H16N4O3
• Molecular Weight: 312.32 g/mol

Description

3-{5-[2-(3,4-dimethoxyphenyl)ethyl]-1,2,4-oxadiazol-3-yl}pyridazine is a chemical compound that has gained significant attention in the field of scientific research. It is a heterocyclic compound that has shown potential in various applications, including medicinal chemistry, biochemistry, and pharmaceuticals.

Scientific Research Applications

Heterocyclic Synthesis and Biological Activity

Heterocyclic compounds, including oxadiazoles and pyridazines, are pivotal in the synthesis of diverse derivatives with significant biological activities. For instance, the synthesis of various heterocycles such as quinoxaline, benzothiadiazine, and pyrazolo[3,4-d]pyridazine derivatives has been explored for potential applications in medicinal chemistry due to their interesting biological activities (Zohdi, Osman, & Abdelhamid, 1997). These activities include antimicrobial properties as well as the potential for anticancer agent development, showcasing the broad utility of these heterocycles in drug discovery and pharmaceutical research.

Antimicrobial and Anticancer Properties

Compounds containing sulfonamido moieties and pyridazine derivatives have been synthesized and evaluated for their antimicrobial activities, revealing that certain derivatives possess high activities (Azab, Youssef, & El‐Bordany, 2013). Similarly, novel pyrazolo[3,4-c]pyridazine derivatives have been synthesized and screened for pharmacological activities, including effects on the central nervous system (Zabska et al., 1998). This highlights the potential of these compounds in developing new therapeutic agents targeting various biological pathways.

Material Science Applications

Beyond biological activities, heterocyclic compounds such as oxadiazoles and pyridazines find applications in materials science, particularly in the development of light-emitting materials and electroluminescence devices. The synthesis of 1,2,5-oxadiazolo[3,4-d]pyridazine derivatives, for example, indicates their potential utility as fluorescent materials in electroluminescence devices, underscoring the versatility of these compounds in both biological and materials science fields (Takahashi et al., 1995).